Cas no 678139-53-2 (2-(2,5-DIMETHYL-1H-1-PYRROLYL)-3-THIOPHENECARBOHYDRAZIDE)

2-(2,5-DIMETHYL-1H-1-PYRROLYL)-3-THIOPHENECARBOHYDRAZIDE structure
678139-53-2 structure
Product Name:2-(2,5-DIMETHYL-1H-1-PYRROLYL)-3-THIOPHENECARBOHYDRAZIDE
CAS No:678139-53-2
MF:C11H13N3OS
MW:235.305420637131
CID:841453
PubChem ID:2808652
Update Time:2025-04-19

2-(2,5-DIMETHYL-1H-1-PYRROLYL)-3-THIOPHENECARBOHYDRAZIDE Chemical and Physical Properties

Names and Identifiers

    • 2-(2,5-DIMETHYL-1H-1-PYRROLYL)-3-THIOPHENECARBOHYDRAZIDE
    • 2-(2,5-dimethylpyrrol-1-yl)thiophene-3-carbohydrazide
    • HMS552K18
    • CCG-42763
    • 2-(2,5-Dimethyl-1H-pyrrolyl)-3-thiophenecarbohydrazide
    • 2-(2,5-dimethyl-1H-pyrrol-1-yl)thiophene-3-carbohydrazide
    • MFCD01312433
    • DTXSID90384583
    • 678139-53-2
    • Maybridge1_003934
    • SR-01000632736-1
    • Oprea1_758724
    • Inchi: 1S/C11H13N3OS/c1-7-3-4-8(2)14(7)11-9(5-6-16-11)10(15)13-12/h3-6H,12H2,1-2H3,(H,13,15)
    • InChI Key: NTFOFHIUODRCAT-UHFFFAOYSA-N
    • SMILES: S1C=CC(C(NN)=O)=C1N1C(C)=CC=C1C

Computed Properties

  • Exact Mass: 235.07800
  • Monoisotopic Mass: 235.07793322g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 16
  • Rotatable Bond Count: 3
  • Complexity: 264
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.7
  • Topological Polar Surface Area: 88.3Ų

Experimental Properties

  • PSA: 88.29000
  • LogP: 2.85030
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